2-Bromo-2-phenyl-1-(3-pyridyl)ethanone hydrobromide

• CAS RN: 67947-67-5
• Molecular Formula: C13H11Br2NO
• Molecular Weight: 357.04 g/mol
• IUPAC Name: 2-bromo-2-phenyl-1-pyridin-3-ylethanone;hydrobromide
• InChI: InChI=1S/C13H10BrNO.BrH/c14-12(10-5-2-1-3-6-10)13(16)11-7-4-8-15-9-11;/h1-9,12H;1H
• InChI Key: FDZYXELONZKFES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)C2=CN=CC=C2)Br.Br

Description

2-Bromo-2-phenyl-1-(3-pyridyl)ethanone hydrobromide is a useful research compound. Its molecular formula is C13H11Br2NO and its molecular weight is 357.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

120 g of 2-phenyl-1-(3-pyridyl)-ethanone hydrobromide are heated to 75° in 1000 ml of acetic acid. The heating bath is then removed and, while stirring, a solution of 75.8 g of bromine in 30 ml of acetic acid is added in portions each of 5 ml. While then stirring, the mixture is gradually allowed to cool to 60°, then is cooled to 20° by means of an ice-bath, filtered with suction, washed first once with 100 ml of cold acetic acid and then twice with 200 ml of diethyl ether each time, and dried under reduced pressure. 2-Bromo-2-phenyl-1-(3-pyridyl)-ethanone hydrobromide having a melting point of 216°-219° is obtained.